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Compound of Interest

Compound Name: Cauloside G

Cat. No.: B2426677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular and physicochemical

properties of Cauloside G, a triterpenoid saponin of interest in phytochemical and

pharmacological research.

Core Molecular Data
Cauloside G is a complex glycoside with the molecular formula C₅₉H₉₆O₂₇.[1] Its molecular

weight is approximately 1237.4 g/mol .[1]

Property Value Source

Molecular Formula C₅₉H₉₆O₂₇ PubChem[1]

Molecular Weight 1237.4 g/mol PubChem[1]

CAS Number 60454-69-5 PubChem[1]

Synonyms
Hederasaponin G, Tauroside

ST-I1
PubChem[1]

Experimental Protocols
Isolation of Cauloside G from Caulophyllum robustum
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The following is a general methodology for the isolation of triterpene saponins, including

Cauloside G, from the roots and rhizomes of Caulophyllum robustum.[2][3]

1. Extraction:

The dried and powdered roots and rhizomes of Caulophyllum robustum are extracted with

methanol or 70% ethanol. This can be achieved through maceration or reflux.[2]

The combined extracts are then concentrated under vacuum to yield a dry residue.[2]

2. Fractionation:

The dried extract is suspended in a 5% or 0.1 N HCl aqueous solution.

This suspension is then partitioned with ethyl acetate or chloroform to remove neutral

constituents.[2]

The aqueous layer is basified to a pH of 9 using NH₄OH and subsequently extracted with

ethyl acetate or chloroform to obtain the total alkaloidal fraction.

The remaining aqueous layer is neutralized with 5% HCl and extracted with n-butanol to

yield the total saponin fraction, which contains Cauloside G.[2]

3. Purification:

Further purification of the saponin fraction is typically achieved using column

chromatography techniques, such as silica gel or reversed-phase chromatography, with a

gradient elution system.

High-Performance Liquid Chromatography (HPLC) can be employed for the final purification

and isolation of Cauloside G.[2]

Biological Activity
While specific quantitative bioactivity data such as IC₅₀ or MIC values for Cauloside G are not

readily available in the reviewed literature, preliminary studies on extracts containing a mixture

of caulosides, including Cauloside G, have indicated antimicrobial activity.[2] Further research
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is required to determine the specific cytotoxic, antifungal, and anti-inflammatory potential of

purified Cauloside G.

Signaling Pathways
The precise signaling pathways modulated by Cauloside G have not yet been elucidated.

However, many natural triterpenoid saponins are known to influence inflammatory pathways. A

common target for such compounds is the Nuclear Factor-kappa B (NF-κB) signaling pathway,

which plays a crucial role in inflammation, immune response, and cell survival.

Below is a generalized diagram of the canonical NF-κB signaling pathway, which could be a

potential area of investigation for the mechanism of action of Cauloside G.

A generalized diagram of the canonical NF-κB signaling pathway.

Further investigation is warranted to determine if Cauloside G exerts its potential biological

effects through the modulation of this or other critical cellular signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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